Cas no 4381-02-6 (4,4'-dicyanobibenzyl)

4,4'-dicyanobibenzyl structure
4,4'-dicyanobibenzyl structure
Product Name:4,4'-dicyanobibenzyl
CAS No:4381-02-6
MF:C16H12N2
MW:232.279883384705
CID:929187
PubChem ID:2724993
Update Time:2025-04-19

4,4'-dicyanobibenzyl Chemical and Physical Properties

Names and Identifiers

    • 4,4'-dicyanobibenzyl
    • 4,4´-DICYANOBIBENZYL
    • NULL
    • Bibenzyl-4,4'-dicarbonitril
    • bibenzyl-4,4'-dicarbonitrile
    • 1,2-Bis-(4-cyanophenyl)ethane
    • DB-252907
    • JOAJACMXZILVRY-UHFFFAOYSA-N
    • 4,4'-(ethane-1,2-diyl)dibenzonitrile
    • CHEMBL4446138
    • SCHEMBL1004267
    • 4381-02-6
    • 4-[2-(4-cyanophenyl)ethyl]benzonitrile
    • 4,4'-dicyano-bibenzyl
    • DTXSID60369322
    • Inchi: 1S/C16H12N2/c17-11-15-7-3-13(4-8-15)1-2-14-5-9-16(12-18)10-6-14/h3-10H,1-2H2
    • InChI Key: JOAJACMXZILVRY-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)CCC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 232.10000
  • Monoisotopic Mass: 232.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 47.6

Experimental Properties

  • Color/Form: Light beige or brown crystalline powder
  • Density: 1.1448 (rough estimate)
  • Melting Point: 198-203 °C
  • Boiling Point: 364.45°C (rough estimate)
  • Refractive Index: 1.5635 (estimate)
  • PSA: 47.58000
  • LogP: 3.21516
  • Solubility: Not determined

4,4'-dicyanobibenzyl Security Information

  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22

4,4'-dicyanobibenzyl Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4'-dicyanobibenzyl Production Method

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